Cas no 2229226-48-4 (3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine
• CAS No: 2229226-48-4
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 5937675
• PubChem ID: 165852529
• Update Time: 2025-06-13

3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine
• EN300-1956681
• 2229226-48-4

• Inchi： 1S/C11H12F2N2/c12-11(13)9(6-14)8-3-1-2-7-4-5-15-10(7)8/h1-5,9,11,15H,6,14H2
• InChI Key： OSXYGSZHHBBHAW-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C2C=CNC=12)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine

Exploring the Potential of 3,3-Difluoro-2-(1H-Indol-7-yl)Propan-1-Amine (CAS No. 2229226-48-4) in Modern Research and Applications

The compound 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine (CAS No. 2229226-48-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This fluorinated indole derivative combines the indole scaffold, a privileged structure in medicinal chemistry, with a difluoropropanamine moiety, offering intriguing possibilities for drug discovery and material science. Researchers are particularly interested in how the difluoro substitution affects the molecule's physicochemical properties and biological activity.

In the context of current scientific trends, this compound aligns with several hot topics in organic chemistry, including fluorine-containing bioactive molecules and indole-based pharmaceuticals. The pharmaceutical industry's growing focus on fluorine incorporation stems from its ability to modulate lipophilicity, metabolic stability, and target binding affinity. Meanwhile, the indole nucleus remains one of the most investigated heterocycles due to its prevalence in natural products and FDA-approved drugs. This dual functionality makes 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine a compelling subject for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of CAS 2229226-48-4 involves challenging transformations that have become a focus area for methodological development. Recent advances in C-H functionalization and fluorination techniques have enabled more efficient routes to such complex molecules. The 7-position substitution on the indole ring presents particular synthetic interest, as this position is less accessible than the traditional 3-position in many indole reactions. These synthetic challenges have made this compound a valuable case study for developing new catalytic systems and regioselective transformations.

The potential biological activities of 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine are currently under investigation in various research programs. Preliminary studies suggest that the combination of the indole pharmacophore with fluorine atoms may lead to interesting interactions with biological targets such as serotonin receptors, kinase enzymes, and ion channels. These investigations are part of broader efforts to develop novel CNS-active compounds and selective enzyme inhibitors. The presence of both hydrogen bond donor (amine) and acceptor (fluorine) groups in the molecule creates opportunities for diverse molecular recognition patterns.

In material science applications, the fluorinated indole derivative shows promise as a building block for advanced materials. The electron-withdrawing effect of the fluorine atoms, combined with the electron-rich indole system, creates interesting electronic properties that could be exploited in organic semiconductors or photovoltaic materials. Researchers are exploring how these characteristics might contribute to charge transport properties or light absorption capabilities in molecular assemblies.

Quality control and analytical characterization of CAS 2229226-48-4 present specific challenges that have driven innovation in analytical techniques. The differentiation of regioisomers, determination of fluorine content, and assessment of purity require sophisticated methods such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC with advanced detection systems. These analytical challenges reflect broader trends in the characterization of complex organic molecules containing multiple heteroatoms.

The stability and formulation considerations for 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine are important topics for pharmaceutical development. The presence of both basic (amine) and weakly acidic (indole NH) functional groups creates unique pH-dependent solubility profiles. Current research examines how these properties affect drug delivery strategies and formulation stability, particularly in relation to the growing interest in targeted drug delivery systems and controlled release technologies.

From an environmental and safety perspective, the fluorinated organic compound raises questions about biodegradation and ecological impact that are relevant to current green chemistry initiatives. Researchers are investigating the environmental fate of such molecules and developing more sustainable synthetic routes. These studies contribute to the broader discussion about balancing molecular innovation with environmental responsibility in chemical research and development.

The commercial availability and scaling potential of 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine (CAS No. 2229226-48-4) are subjects of growing interest as research applications expand. Suppliers are developing reliable synthetic protocols to meet the increasing demand from academic and industrial researchers. This reflects the compound's transition from a specialty research chemical to a more widely used building block in various chemical enterprises.

Looking forward, the scientific community anticipates that 3,3-difluoro-2-(1H-indol-7-yl)propan-1-amine will continue to serve as a valuable tool in multiple research domains. Its unique structural features position it at the intersection of several important trends in modern chemistry and pharmacology. As synthetic methods improve and biological investigations progress, this compound may emerge as a key player in the development of new therapeutic agents and functional materials.